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Compound of Interest

Compound Name: Syringaresinol

Cat. No.: B1662434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Syringaresinol, a naturally occurring lignan found in various plants, has garnered significant

scientific interest for its diverse pharmacological activities. This technical guide provides a

comprehensive overview of syringaresinol's potential as a nutraceutical compound, with a

focus on its anti-inflammatory, antioxidant, and anti-aging properties. This document

synthesizes key research findings, presenting quantitative data, detailed experimental

protocols, and visual representations of its mechanisms of action to support further

investigation and development.

Biochemical Profile
Chemical Name: 4-[(3S,3aR,6S,6aR)-6-(4-hydroxy-3,5-dimethoxyphenyl)-1,3,3a,4,6,6a-

hexahydrofuro[3,4-c]furan-3-yl]-2,6-dimethoxyphenol

Molecular Formula: C₂₂H₂₆O₈

Molecular Weight: 418.4 g/mol

Class: Furofuran lignan

Quantitative Bioactivity Data
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The following tables summarize the quantitative data on the bioactivities of syringaresinol
from various in vitro and in vivo studies.

Table 1: Anti-inflammatory Activity of Syringaresinol

Parameter
Cell/Animal
Model

Concentration/
Dose

Result Reference

NO Production
LPS-stimulated

RAW 264.7 cells
25, 50, 100 µM

Significant, dose-

dependent

reduction

[1][2]

PGE₂ Production
LPS-stimulated

RAW 264.7 cells
25, 50, 100 µM

Significant, dose-

dependent

reduction

[1][2]

TNF-α

Production

LPS-stimulated

RAW 264.7 cells
25, 50, 100 µM

Significant, dose-

dependent

reduction

[1][2]

IL-1β Production
LPS-stimulated

RAW 264.7 cells
25, 50, 100 µM

Significant, dose-

dependent

reduction

[1][2]

IL-6 Production
LPS-stimulated

RAW 264.7 cells
25, 50, 100 µM

Significant, dose-

dependent

reduction

[1][2]

iNOS Protein

Expression

LPS-stimulated

RAW 264.7 cells
25, 50, 100 µM

Dose-dependent

inhibition
[1]

COX-2 Protein

Expression

LPS-stimulated

RAW 264.7 cells
25, 50, 100 µM

Dose-dependent

inhibition
[1]

Paw Edema
Carrageenan-

induced in mice
30 mg/kg

Suppression of

edema
[1]

Inflammatory

Mediators (NO,

PGE₂, IL-6, TNF-

α)

IL-1β-activated

mouse

chondrocytes

0-100 µM
Dose-dependent

decrease
[3]
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Table 2: Antioxidant and Anti-aging Activity of Syringaresinol

Parameter
Assay/Cell
Model

Concentration Result Reference

DPPH Radical

Scavenging
In vitro assay

EC₅₀: 10.77

µg/mL

Potent

antioxidant

activity

[4]

ABTS Radical

Scavenging
In vitro assay

EC₅₀: 10.35

µg/mL

Potent

antioxidant

activity

[4]

MMP-1

Production

UVA-irradiated

HaCaT

keratinocytes &

HDFs

Not specified Suppression [5][6]

MMP-2 and

MMP-9

Expression

H₂O₂-treated

HaCaT cells
100, 200 µg/mL

Significant

reduction at

mRNA and

protein levels

[4]

Procollagen

Release

UVA-irradiated

HaCaT

keratinocytes &

HDFs

Not specified

Attenuation of

UVA-induced

decrease

[5]

Table 3: Effects on Signaling Molecules
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Target Cell Line Concentration Effect Reference

eNOS

Phosphorylation
HUVECs

10-30 µM (30

min)

Dose-dependent

increase
[3]

Akt

Phosphorylation
HUVECs

10-30 µM (30

min)

Dose-dependent

increase
[3]

AMPK

Phosphorylation
HUVECs

10-30 µM (30

min)

Dose-dependent

increase
[3]

Intracellular Ca²⁺

Levels
HUVECs

10-30 µM (30

min)

Dose-dependent

increase
[3]

Key Signaling Pathways Modulated by
Syringaresinol
Syringaresinol exerts its biological effects by modulating several key signaling pathways.

Anti-inflammatory Signaling: NF-κB and MAPK
Pathways
Syringaresinol has been shown to inhibit the activation of the NF-κB pathway, a central

regulator of inflammation.[7][8] It suppresses the phosphorylation of IκBα, which prevents the

nuclear translocation of the p65 subunit of NF-κB.[7][9] This, in turn, downregulates the

expression of pro-inflammatory genes, including iNOS, COX-2, TNF-α, IL-1β, and IL-6.[1][2]

Additionally, syringaresinol can modulate the Mitogen-Activated Protein Kinase (MAPK)

pathway, specifically by inhibiting the phosphorylation of p38 and JNK, which are upstream

regulators of NF-κB.[9]
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Syringaresinol's Anti-inflammatory Mechanism via NF-κB and MAPK Pathways.
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Antioxidant Signaling: Nrf2 Pathway
Syringaresinol demonstrates significant antioxidant effects, in part by activating the Nuclear

factor erythroid 2-related factor 2 (Nrf2) pathway.[10][11] Under normal conditions, Nrf2 is kept

in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1). Syringaresinol promotes

the nuclear translocation of Nrf2.[10] In the nucleus, Nrf2 binds to the Antioxidant Response

Element (ARE) in the promoter regions of antioxidant genes, upregulating the expression of

enzymes like Heme Oxygenase-1 (HO-1) and Manganese Superoxide Dismutase (MnSOD),

thereby reducing reactive oxygen species (ROS).[10]
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Syringaresinol's Antioxidant Mechanism via the Nrf2 Pathway.

Vasorelaxation Signaling: AMPK/eNOS Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1662434?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662434?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Syringaresinol induces vasorelaxation by increasing nitric oxide (NO) production in endothelial

cells.[12][13] This is achieved through the activation of AMP-activated protein kinase (AMPK)

and Akt, which in turn phosphorylate endothelial nitric oxide synthase (eNOS).[13]

Syringaresinol also elevates intracellular calcium (Ca²⁺) levels, further contributing to eNOS

activation and dimerization, leading to enhanced NO synthesis.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Syringaresinol: A Technical Guide to its Nutraceutical
Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662434#syringaresinol-potential-as-a-nutraceutical-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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